(Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C18H15N3O2S2/c1-23-11-10-21-13-7-3-5-9-15(13)25-18(21)20-16(22)17-19-12-6-2-4-8-14(12)24-17/h2-9H,10-11H2,1H3
• InChI Key: AETPTMGOIDWTBT-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC=CC=C2SC1=NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H15N3O2S2
• Molecular Weight: 369.5 g/mol
• CAS No.: 864975-55-3

Description

The target compound, (Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide, is a benzothiazole-derived carboxamide featuring a methoxyethyl substituent and a Z-configuration at the imine bond. The methoxyethyl group may improve solubility and metabolic stability, which are critical for drug development .

Biological Activity

(Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide is a synthetic compound that belongs to the class of benzothiazole derivatives. These compounds have garnered attention in medicinal chemistry due to their diverse biological activities, including anticancer, antimicrobial, and antiviral properties. This article aims to provide a comprehensive overview of the biological activity of this specific compound, supported by relevant research findings and data.

Chemical Structure and Properties

The molecular formula of (Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide is $C_{18}H_{18}N_2O_2S_2$, with a molecular weight of approximately 358.48 g/mol. The compound features a benzothiazole core, which is known for its significant pharmacological properties.

Anticancer Activity

Research has demonstrated that benzothiazole derivatives exhibit notable anticancer properties. A study evaluating various benzothiazole compounds found that they could inhibit the proliferation of cancer cell lines, including leukemia and solid tumors. The mechanism often involves the induction of apoptosis and inhibition of key signaling pathways associated with cell survival and proliferation .

Table 1: Summary of Anticancer Activity

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	Jurkat (T-cell leukemia)	5.0	Induction of apoptosis
Compound B	A-431 (epidermoid carcinoma)	7.5	Inhibition of cell cycle progression
(Z)-N-(3-(2-methoxyethyl)...)	TBD	TBD	TBD

Antimicrobial Activity

The antimicrobial potential of benzothiazole derivatives has also been investigated. In vitro studies have shown that certain derivatives possess activity against both Gram-positive and Gram-negative bacteria as well as fungi. However, specific data on the antimicrobial efficacy of (Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide remains limited .

Table 2: Antimicrobial Activity

Compound	Target Organism	Minimum Inhibitory Concentration (MIC, µg/mL)
Compound X	Staphylococcus aureus	32
Compound Y	Escherichia coli	64
(Z)-N-(3-(2-methoxyethyl)...)	TBD

Antiviral Activity

Case Studies

• Study on Cytotoxicity : A series of benzothiazole derivatives were synthesized and tested for cytotoxic effects on human cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity against cancer cells while sparing normal cells, suggesting a potential therapeutic window for further development .
• Antimicrobial Screening : In a study assessing the antimicrobial properties of various thiazole compounds, it was found that some derivatives displayed promising activity against resistant bacterial strains, highlighting their potential as lead compounds in antibiotic development .

Comparison with Similar Compounds

Molecular Structure and Substituent Effects

The target compound shares structural motifs with several benzothiazole and thiazole derivatives reported in the literature. Key analogues include:

Compound Name	Key Substituents	Configuration	Molecular Weight (g/mol)	Biological Activity	Yield (%)	Reference
(Z)-N-(3-(2-Carbamothioylhydrazinyl)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl)-3,4-dimethoxybenzamide	Furan, dimethoxybenzene, carbamothioyl	Z	~437.5	Cytotoxicity screening	Not reported
(S)-N-(2-Benzoylphenyl)thiazole-4-carboxamide (Compound 31)	Benzoyl, thiazole, aminobenzamido	S-configuration	~452.5	Not specified	99% purity
N-(3-((1H-Benzo[d]imidazol-1-yl)methyl)benzyl)benzo[b]thiophene-2-carboxamide (Compound 22)	Benzimidazole, benzothiophene	Not specified	~399.4	IDO1 inhibitor (IC₅₀ = 0.36 μM)	52%
Target Compound	Methoxyethyl, benzo[d]thiazole, Z-config	Z	~407.4 (estimated)	Hypothesized anticancer	Not reported	N/A

Key Observations :

• Substituent Diversity : The methoxyethyl group in the target compound distinguishes it from analogues with furan (), benzimidazole (), or benzothiophene moieties. This substituent may enhance membrane permeability compared to bulkier groups like benzoyl .